FYEZFRZHCMEESR-UHFFFAOYSA-M

Specification

• CAS No.: 104434-09-5
• Molecular Formula: C29H33N2OS2.C7H7O3S; C36H40N2O4S3
• Molecular Weight: 660.9 g/mol
• IUPAC Name: (2Z)-3-ethyl-2-[[(3E)-3-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]-5,5-dimethylcyclohexen-1-yl]methylidene]-5-methoxy-1,3-benzothiazole;4-methylbenzenesulfonate
• Standard InChI: InChI=1S/C29H33N2OS2.C7H8O3S/c1-6-30-23-10-8-9-11-25(23)33-27(30)15-20-14-21(19-29(3,4)18-20)16-28-31(7-2)24-17-22(32-5)12-13-26(24)34-28;1-6-2-4-7(5-3-6)11(8,9)10/h8-17H,6-7,18-19H2,1-5H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• Standard InChI Key: FYEZFRZHCMEESR-UHFFFAOYSA-M
• Isomeric SMILES: CCN\1C2=C(C=CC(=C2)OC)S/C1=C\C3=C/C(=C/C4=[N+](C5=CC=CC=C5S4)CC)/CC(C3)(C)C.CC1=CC=C(C=C1)S(=O)(=O)[O-]
• SMILES: CCN1C2=C(C=CC(=C2)OC)SC1=CC3=CC(=CC4=[N+](C5=CC=CC=C5S4)CC)CC(C3)(C)C.CC1=CC=C(C=C1)S(=O)(=O)[O-]
• Canonical SMILES: CCN1C2=C(C=CC(=C2)OC)SC1=CC3=CC(=CC4=[N+](C5=CC=CC=C5S4)CC)CC(C3)(C)C.CC1=CC=C(C=C1)S(=O)(=O)[O-]

Introduction

Given the lack of direct information, we will focus on the general aspects of compounds with similar identifiers and explore how such compounds are typically studied and utilized in scientific research.

Research and Applications

Compounds with unique identifiers are often part of ongoing research in fields such as pharmacology, where they might be investigated for potential therapeutic applications. The research typically involves synthesizing the compound, analyzing its chemical properties, and assessing its biological activity through in vitro or in vivo studies.

Synthesis and Characterization

The synthesis of complex organic compounds involves multiple steps, often requiring the use of advanced chemical techniques and catalysts. Characterization is typically done using spectroscopic methods like NMR and mass spectrometry to confirm the structure and purity of the compound.

Biological Activity

Biological activity is assessed by testing the compound against various biological targets, such as enzymes or receptors, to determine its potential therapeutic effects. This can include anticancer, antimicrobial, or anti-inflammatory activities.

Challenges and Future Directions

One of the challenges in studying compounds like FYEZFRZHCMEESR-UHFFFAOYSA-M is the lack of publicly available data. Researchers often rely on proprietary databases or collaborate with other institutions to access detailed information about such compounds.

Future directions might involve using computational models to predict the biological activity of similar compounds, thereby streamlining the discovery process and reducing the need for extensive experimental testing.